Cas no 898444-00-3 (3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-methylphenyl)urea)

• Product Name: 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-methylphenyl)urea
• CAS No: 898444-00-3
• MF: C₁₉H₂₀ClN₃O₂
• MW: 357.834003448486
• CID: 5484909
• Update Time: 2025-07-02

3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methoxyphenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-methylphenyl)urea
• 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-methylphenyl)urea

• Inchi： 1S/C19H20ClN3O2/c1-13-5-7-14(8-6-13)22-19(24)23(18-4-3-11-21-18)15-9-10-17(25-2)16(20)12-15/h5-10,12H,3-4,11H2,1-2H3,(H,22,24)
• InChI Key： CGOVFVMDRZVOGM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C(Cl)=C1)(C1=NCCC1)C(NC1=CC=C(C)C=C1)=O

Additional information on 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-methylphenyl)urea

Comprehensive Overview of 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-methylphenyl)urea (CAS No. 898444-00-3)

The compound 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-methylphenyl)urea (CAS No. 898444-00-3) is a synthetic urea derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This molecule features a chloro-methoxyphenyl group, a dihydropyrrole ring, and a methylphenyl substituent, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine. The structural complexity of 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-methylphenyl)urea positions it as a promising scaffold for drug development. Its urea linkage is known to enhance binding affinity to biological targets, a feature highly sought after in cancer research and inflammatory disease studies. Notably, the presence of the chloro and methoxy groups may contribute to improved metabolic stability, a critical factor in pharmacokinetic optimization.

The agrochemical sector has also explored derivatives of this compound for their potential as plant growth regulators or pest control agents. The dihydropyrrole moiety, in particular, is associated with bioactivity against certain plant pathogens, resonating with the growing focus on sustainable agriculture. As consumers increasingly prioritize eco-friendly solutions, researchers are investigating whether this compound could reduce reliance on traditional pesticides.

Synthetic accessibility is another key advantage of CAS No. 898444-00-3. The compound can be synthesized via multistep organic reactions, including Buchwald-Hartwig amination and urea formation protocols. These methods align with industrial preferences for scalable chemistry, addressing the pharmaceutical industry's need for cost-effective production. Recent publications highlight its compatibility with green chemistry principles, such as reduced solvent waste—a topic frequently searched in academic databases and patent filings.

From a molecular modeling perspective, the compound's three-dimensional conformation allows for diverse interactions with enzymatic pockets. Computational studies suggest its potential as a selective inhibitor for proteins involved in cell signaling pathways. This aligns with trending searches on AI-driven drug design, where machine learning models predict bioactive molecules. Such applications could accelerate the identification of lead compounds for diseases like fibrosis or autoimmune disorders.

In analytical chemistry, 898444-00-3 serves as a reference standard for HPLC and LC-MS method development. Its distinct UV absorption profile enables precise quantification in complex matrices, a requirement for quality control in manufacturing. Laboratories frequently search for stable reference materials, making this compound a practical choice for method validation.

Ongoing research explores the compound's structure-activity relationships (SAR) to optimize efficacy. Modifications to its aryl groups or heterocyclic core could yield derivatives with enhanced target selectivity—a hot topic in medicinal chemistry forums. Patent analyses reveal incremental innovations around this scaffold, indicating sustained commercial interest.

Environmental fate studies of 3-(3-chloro-4-methoxyphenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-methylphenyl)urea are limited but crucial given regulatory emphasis on biodegradability. Computational tools like QSAR models predict moderate persistence, prompting calls for empirical data—a gap frequently noted in environmental science literature.

In summary, CAS No. 898444-00-3 represents a multifaceted compound with applications spanning drug discovery, agrochemical innovation, and analytical science. Its structural features cater to contemporary needs in targeted therapy and green chemistry, while unanswered questions about its environmental impact present opportunities for further research. As scientific databases and SEO trends reflect growing interest in specialty chemicals, this compound exemplifies the intersection of molecular design and industrial relevance.